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Compound of Interest

Compound Name: 3-tert-Butyladipic acid

CAS No.: 10347-88-3

Cat. No.: B078269

Get Quote

Executive Summary & Chemical Identity
3-tert-Butyladipic acid is a substituted dicarboxylic acid commonly used as a monomer in

polymer synthesis and as an intermediate in organic chemistry.[1][2][3] While not classified as

acutely toxic (like cyanide) or highly unstable (like peroxides), its disposal requires specific

attention due to its physical properties and regulatory classification as an organic acid.

The "Why" Behind the Protocol: The presence of the bulky tert-butyl group significantly alters

the solubility profile compared to unsubstituted adipic acid. This increases the lipophilicity of the

molecule, meaning it does not dissolve readily in neutral aqueous streams. Consequently, drain

disposal is strictly prohibited, not only due to environmental regulations but due to the high risk

of precipitation and infrastructure clogging.
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Parameter Data

Chemical Name 3-tert-Butyladipic acid

CAS Number 10347-88-3

Physical State Solid (White crystalline powder)

Acidity (pKa) ~4.4 (Carboxylic acid)

Primary Hazards
Skin/Eye Irritant (H315, H319), Respiratory

Irritant (H335)

RCRA Status
Not P-listed or U-listed; Evaluate for D002

(Corrosivity) if in solution.[4][1][5][6]

Pre-Disposal Assessment: Segregation Logic
Before disposal, you must segregate this compound based on chemical compatibility.[7]

Improper segregation is the leading cause of waste-container incidents.

Critical Incompatibilities:

Strong Oxidizers (e.g., Nitric Acid, Perchlorates): Adipic acid derivatives are organic reducing

agents. Mixing with oxidizers creates a fire/explosion hazard.

Strong Bases (e.g., Sodium Hydroxide): While neutralization is a standard chemical reaction,

doing so in a waste container generates significant exothermic heat. If the container is

closed, this can lead to pressurization and rupture.

Visualization: Segregation & Decision Workflow
The following diagram outlines the decision logic for categorizing the waste stream.
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Figure 1: Decision matrix for segregating and packaging 3-tert-butyladipic acid waste. Note

the convergence on incineration regardless of physical state.[1]

Detailed Disposal Protocols
Scenario A: Solid Waste (Pure Substance)
Most common scenario for expired reagents or synthesis byproducts.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass

amber jar. Avoid metal containers as trace moisture can lead to slow corrosion from the acid.

Labeling:

Primary Label: "Hazardous Waste - Solid Organic Acid."[1]

Constituents: "3-tert-Butyladipic acid."[4][1][2][3][8]

Hazard Warnings: "Irritant," "Acidic."

Packing: Double-bag the solid in chemically resistant polyethylene bags before placing it in

the rigid container. This prevents dust inhalation risks for waste handlers.

Disposal Path: Designate for High-Temperature Incineration. This ensures complete

destruction of the organic framework into CO2 and water.

Scenario B: Liquid Waste (Solutions)
Common in HPLC waste or recrystallization mother liquors.

Solvent Compatibility: Ensure the carrier solvent is compatible with the waste drum (e.g., do

not put halogenated solvents in a non-halogenated drum if your hauler requires separation).

No Drain Disposal: Even if the solution is aqueous and neutralized, the residual organic load

(COD) violates most municipal water discharge permits.

pH Management: If the solution is highly acidic (pH < 2), it is classified as D002 (Corrosive)

under RCRA.[6] Do not attempt to neutralize in the waste container; simply label it as "Acidic

Organic Waste" and allow the professional waste facility to handle neutralization.
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Waste Classification Table
Waste Stream RCRA Code (US) DOT Hazard Class

Recommended
Disposal Method

Pure Solid Non-Regulated* N/A (Keep Dry)
Incineration (Fuel

Blending)

In Acetone/Methanol D001 (Ignitable) 3 (Flammable) Incineration

In Aqueous Acid D002 (Corrosive) 8 (Corrosive)
Neutralization/Incinera

tion

*Note: While the pure solid is not federally listed (P or U list), it should be managed as "Non-

Regulated Chemical Waste" and never disposed of in regular trash.

Emergency Procedures: Spill Response
In the event of a spill, speed and dust control are paramount. The tert-butyl group adds mass,

meaning dust settles faster than lighter acids, but inhalation remains a risk.

Spill Cleanup Workflow
Isolate: Evacuate the immediate area (10 ft radius).

PPE: Don Nitrile gloves, safety goggles, and an N95 respirator (or half-face respirator with

organic vapor/acid gas cartridges).

Containment:

Solid Spill: Do not dry sweep (creates dust). Cover with a wet paper towel or use a HEPA

vacuum.

Liquid Spill: Cover with sodium bicarbonate (baking soda) or a commercial acid

neutralizer. Wait for bubbling to cease (CO2 release).

Collection: Scoop neutralized material into a waste container labeled "Spill Debris - 3-tert-
Butyladipic Acid."[4][1]
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Figure 2: Operational workflow for managing accidental spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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